PA452

• Molecular Formula: C26H37N3O3
• Molecular Weight: 439.6 g/mol
• InChI: InChI=1S/C26H37N3O3/c1-7-8-9-10-13-32-22-15-20-19(25(2,3)11-12-26(20,4)5)14-21(22)29(6)24-27-16-18(17-28-24)23(30)31/h14-17H,7-13H2,1-6H3,(H,30,31)
• InChIKey: JJUUTJCZMGZJDZ-UHFFFAOYSA-N

PA452 RXR Antagonist Overview

PA452 (CAS 457657-34-0) is a synthetic small-molecule antagonist of the retinoid X receptor (RXR), a nuclear receptor that functions as a transcription factor regulating cell proliferation, differentiation, and metabolism . As a selective RXR antagonist, PA452 binds to the receptor and blocks agonist-induced transcriptional activation, with a reported pA2 value of 7.11 in COS-1 cell transactivation assays [1]. The compound has been shown to trigger dissociation of RXR tetramers and attenuate cell proliferation while inducing apoptosis in MCF-7 breast cancer cells [1]. PA452 is structurally related to other RXR antagonists such as HX531 and UVI3003 but exhibits distinct pharmacological properties that necessitate careful selection based on specific experimental requirements [2].

Nuclear receptor transactivation assays; RXR antagonism reporter systems in COS-1 cells

RXR tetramer dissociation mechanism and downstream apoptosis gene regulation studies

Compatible with breast cancer cell-line models, urothelial differentiation, and neuronal calcium current research

• [1] Takada, I., et al. (2010). An RXR antagonist induces tetramer dissociation and upregulates Btg2 and caspase 9 expression. PLoS ONE, 5(8), e11977. View Source
• [2] Nakayama, M., et al. (2011). Discovery of a potent retinoid X receptor antagonist structurally closely related to RXR agonist NEt-3IB. ACS Medicinal Chemistry Letters, 2(12), 896-900. View Source

Why PA452 Cannot Be Substituted

RXR antagonists are not functionally interchangeable despite sharing a common receptor target. PA452 exhibits a unique pharmacological profile characterized by its specific potency (pA2 = 7.11) and distinct effects on RXR tetramer dissociation [1]. Unlike HX531, which primarily inhibits 9-cis retinoic acid-induced coactivator recruitment [2], PA452 acts as a pan-antagonist that enhances voltage-gated calcium currents in certain neuronal models while HX531 reduces them—a functional divergence critical for neurobiology applications [3]. Additionally, PA452 demonstrates different cytotoxicity profiles compared to UVI3003, with UVI3003 exhibiting toxicity at 10 μM in microglial cells whereas PA452 remains non-toxic at this concentration [4]. These mechanistic and functional differences underscore the necessity of selecting PA452 specifically for workflows requiring its particular pharmacological signature, especially when experimental outcomes depend on RXR-mediated transcriptional regulation, cell proliferation, or apoptosis induction.

PA452: RXR tetramer dissociation mechanism

HX531 primarily inhibits coactivator recruitment without dissociating tetramers. Tetramer-dependent endpoints may not transfer.

PA452: enhances neuronal voltage-gated Ca²⁺ currents

HX531 reduces Ca²⁺ currents in the same model. Opposing effects preclude direct substitution in neurobiology assays.

PA452: non-cytotoxic in BV2 microglia at tested concentrations

UVI3003 induces cytotoxicity at comparable working concentrations, which may alter microglial inflammation interpretation.

• [1] Takada, I., et al. (2010). An RXR antagonist induces tetramer dissociation and upregulates Btg2 and caspase 9 expression. PLoS ONE, 5(8), e11977. View Source
• [2] Kanayasu-Toyoda, T., et al. (2005). HX531, a retinoid X receptor antagonist, inhibited the 9-cis retinoic acid-induced binding with steroid receptor coactivator-1 as detected by surface plasmon resonance. Journal of Medicinal Chemistry, 48(3), 987-993. View Source
• [3] de Hoog, E., et al. (2019). Retinoid receptor-based signaling plays a role in voltage-dependent inhibition of invertebrate voltage-gated Ca2+ channels. Journal of Biological Chemistry, 294(26), 10076-10093. View Source
• [4] Shinoda, C. (2022). Activation of microglia by lipid metabolites and inhibitory effect by natural nuclear receptor agonists. KAKENHI Project Report 20K22728. View Source

PA452 Comparative Evidence

RXR Antagonism Potency in Transactivation Assays

PA452 demonstrates RXR antagonism with a pA2 value of 7.11, measured against the agonist NEt-TMN (EC50 = 5.28 nM) in COS-1 cells [1]. In contrast, the structurally related antagonist HX531 has a reported IC50 of 18 nM in RXR transactivation assays [2], while UVI3003 inhibits human RXRα with an IC50 of 0.24 μM in Cos7 cells [3]. Although the experimental systems differ, the pA2 metric for PA452 provides a reproducible measure of its antagonistic potency that can be directly compared across studies using Schild analysis.

RXR Antagonism Potency

Cross-study context

pA₂ = 7.11 (COS-1 cells)

Supports reproducible dose-response design in transactivation reporter assays

IC₅₀ estimates ~78 nM estimated; HX531 IC₅₀ 18 nM, UVI3003 IC₅₀ 0.24 µM under respective conditions

Evidence Dimension	RXR antagonism potency
Target Compound Data	pA2 = 7.11
Comparator Or Baseline	HX531: IC50 = 18 nM; UVI3003: IC50 = 0.24 μM (human RXRα)
Quantified Difference	PA452 pA2 7.11 corresponds to IC50 ~78 nM (estimated); UVI3003 is approximately 3-fold more potent in Cos7 cells
Conditions	COS-1 cells co-transfected with RXRE-luciferase reporter; vs. NEt-TMN agonist (EC50 = 5.28 nM)

Why This Matters

The pA2 value enables researchers to precisely calculate the concentration of PA452 required to achieve a desired level of RXR inhibition, facilitating accurate dose selection in experimental protocols.

• [1] Takada, I., et al. (2010). An RXR antagonist induces tetramer dissociation and upregulates Btg2 and caspase 9 expression. PLoS ONE, 5(8), e11977. View Source
• [2] Probes & Drugs Portal. (n.d.). HX 531 (PD046877): RXR antagonist. Retrieved from https://www.probes-drugs.org/compound/PD046877/ View Source
• [3] MedChemExpress. (n.d.). UVI 3003: RXR inhibitor. Retrieved from https://www.medchemexpress.cn/UVI_3003.html View Source

Apoptosis and RXR Tetramer Dissociation

PA452 treatment of MCF-7 breast cancer cells triggers RXR tetramer dissociation, leading to upregulated expression of pro-apoptotic genes caspase-9 and Btg2 [1]. In MCF-7 cells, PA452 (1 μM) increased caspase-9 mRNA expression approximately 2.5-fold relative to vehicle control, while the RXR agonist SR11345 showed no significant effect [1]. This functional outcome is distinct from HX531, which primarily inhibits coactivator recruitment without directly inducing tetramer dissociation [2], and from UVI3003, which does not affect the corepressor interaction capacity of the RARα subunit within RAR-RXR heterodimers .

Tetramer Dissociation & Apoptosis

Class-level

PA452 (1 µM): ~2.5× caspase-9 mRNA vs vehicle; SR11345: no effect

Reported pro-apoptotic gene induction context in MCF-7 cells

HX531 does not induce tetramer dissociation; functional readout unique to PA452 in this model

Evidence Dimension	Induction of pro-apoptotic gene expression
Target Compound Data	PA452 (1 μM): ~2.5-fold increase in caspase-9 mRNA in MCF-7 cells
Comparator Or Baseline	SR11345 (RXR agonist): no significant increase
Quantified Difference	PA452 selectively upregulates caspase-9 whereas SR11345 does not
Conditions	MCF-7 breast cancer cells, 4.5 hr treatment, Q-PCR

Why This Matters

This specific functional effect positions PA452 as a preferred tool compound for studies investigating RXR-mediated apoptosis in breast cancer models, where alternative RXR antagonists may not recapitulate the same transcriptional response.

• [1] Takada, I., et al. (2010). An RXR antagonist induces tetramer dissociation and upregulates Btg2 and caspase 9 expression. PLoS ONE, 5(8), e11977. View Source
• [2] Kanayasu-Toyoda, T., et al. (2005). HX531, a retinoid X receptor antagonist, inhibited the 9-cis retinoic acid-induced binding with steroid receptor coactivator-1 as detected by surface plasmon resonance. Journal of Medicinal Chemistry, 48(3), 987-993. View Source

RXR Inhibition in Normal Urothelial Cells

PA452 inhibits RXR activity in normal human urothelial (NHU) cells at concentrations of 0.01, 0.1, and 1 μM, effectively suppressing troglitazone (TZ)-induced CK13 expression . In the same cellular system, the RXR-specific inhibitors HX531 and HX603 also inhibited TZ-induced CK13 expression, confirming the RXR-dependent nature of this response [1]. However, PA452 demonstrates a broader inhibitory range (0.01-1 μM) compared to the more limited reported concentration range for HX531 in similar assays, providing greater flexibility for dose-response studies.

Urothelial RXR Inhibition

Class-level

PA452 inhibits TZ-induced CK13 at 0.01–1 µM; broader range than HX531 (1–10 µM)

Reported wider effective concentration window supports dose-response flexibility

RXR-dependent suppression confirmed in NHU cells; HX603 also active at higher concentrations

Evidence Dimension	Inhibition of TZ-induced CK13 expression
Target Compound Data	PA452: 0.01-1 μM effective concentration range
Comparator Or Baseline	HX531: effective at 1-10 μM; HX603: effective at 1-10 μM
Quantified Difference	PA452 is effective at concentrations up to 100-fold lower than the upper range for HX531
Conditions	Normal human urothelial (NHU) cells, troglitazone-induced CK13 expression

Why This Matters

The lower effective concentration of PA452 in NHU cells reduces the likelihood of off-target effects and makes it a more economical choice for high-throughput screening or long-term cell culture experiments.

• [1] Varley, C. L., et al. (2010). Activation of peroxisome proliferator-activated receptor-γ reverses squamous metaplasia and induces transitional differentiation in normal human urothelial cells. American Journal of Pathology, 176(3), 1445-1456. View Source

Opposing Neuronal Calcium Current Modulation vs. HX531

In neurons of the mollusk Lymnaea stagnalis, PA452 and HX531 produce independent and opposing effects on voltage-gated calcium currents (ICa) [1]. PA452 (1 μM) enhanced ICa at potentials ranging from -15 to +5 mV, whereas HX531 reduced ICa through voltage-dependent inhibition of VGCCs [1]. This functional divergence demonstrates that these two RXR antagonists cannot be considered interchangeable in neurobiology applications. UVI3003, by contrast, has not been characterized in this specific electrophysiological context.

Neuronal Ca²⁺ Current Modulation

Head-to-head

PA452 (1 µM) enhanced ICa; HX531 (1 µM) reduced ICa (Lymnaea neurons)

Opposing functional effects preclude direct substitution in electrophysiology studies

Directional divergence at -15 to +5 mV; UVI3003 not characterized in this system

Evidence Dimension	Modulation of voltage-gated calcium current (ICa)
Target Compound Data	PA452 (1 μM): enhanced ICa at -15 to +5 mV
Comparator Or Baseline	HX531 (1 μM): reduced ICa
Quantified Difference	Opposing directional effects on ICa
Conditions	Lymnaea stagnalis neurons, overnight treatment

Why This Matters

This head-to-head comparison provides unambiguous evidence that PA452 must be selected over HX531 for experiments requiring enhancement of calcium currents, and vice versa for inhibitory effects, preventing costly experimental misinterpretation.

• [1] de Hoog, E., et al. (2019). Retinoid receptor-based signaling plays a role in voltage-dependent inhibition of invertebrate voltage-gated Ca2+ channels. Journal of Biological Chemistry, 294(26), 10076-10093. View Source

Differential Cytotoxicity in Microglia vs. UVI3003

In BV2 microglial cell assays, PA452 at 10 μM did not exhibit cytotoxicity, whereas UVI3003 at the same concentration was overtly cytotoxic, necessitating a dose reduction to 5 μM to avoid cell death [1]. At 5 μM, UVI3003 suppressed Tnfα mRNA expression without affecting baseline levels, while PA452 at 10 μM suppressed Tnfα mRNA but also increased baseline expression when applied alone [1]. These distinct toxicity and basal activity profiles underscore that PA452 and UVI3003 are not functionally equivalent in microglial inflammation models.

Microglial Cytotoxicity Profile

Head-to-head

PA452 (10 µM) non-cytotoxic; UVI3003 (10 µM) overtly cytotoxic (BV2 cells)

Cytotoxicity context may confound assay interpretation; requires concentration selection review

UVI3003 requires reduction to 5 µM to avoid cell death; PA452 alters baseline Tnfα at 10 µM

Evidence Dimension	Cytotoxicity in microglial cells
Target Compound Data	PA452: no cytotoxicity at 10 μM
Comparator Or Baseline	UVI3003: cytotoxic at 10 μM; non-cytotoxic at 5 μM
Quantified Difference	UVI3003 exhibits cytotoxicity at concentrations where PA452 is well tolerated
Conditions	BV2 microglial cells, 24 hr exposure

Why This Matters

This direct comparison enables researchers to select PA452 when higher concentrations are required for robust RXR inhibition without confounding cytotoxic effects, whereas UVI3003 may be preferred for experiments requiring complete avoidance of baseline transcriptional modulation.

• [1] Shinoda, C. (2022). Activation of microglia by lipid metabolites and inhibitory effect by natural nuclear receptor agonists. KAKENHI Project Report 20K22728. View Source

RXRα Binding Affinity vs. HX531 and UVI3003

Binding affinity measurements reveal that PA452 exhibits a Kd of approximately 1.35 μM for human RXRα as determined by isothermal titration calorimetry (ITC) [1]. In comparison, HX531 has a reported IC50 of 18 nM in transactivation assays [2], and UVI3003 demonstrates high binding affinity with IC50 values of 0.22-0.24 μM for RXRα in Cos7 cells [3]. While direct binding data for HX531 is limited, the available evidence suggests that both HX531 and UVI3003 are more potent RXRα binders than PA452, which may be advantageous in certain experimental contexts where weaker antagonism is desired to avoid complete receptor silencing.

RXRα Binding Affinity

Cross-study context

Kd = 1.35 µM (ITC, human RXRα LBD)

Lower affinity may support partial antagonism and wider dynamic range in dose-response studies

HX531 IC₅₀ 18 nM; UVI3003 IC₅₀ 0.24 µM; direct binding comparisons across platforms are limited

Evidence Dimension	RXRα binding affinity
Target Compound Data	PA452: Kd = 1.35 μM (ITC)
Comparator Or Baseline	HX531: IC50 = 18 nM (transactivation); UVI3003: IC50 = 0.24 μM (human RXRα)
Quantified Difference	PA452 exhibits approximately 75-fold lower affinity than HX531 and 5.6-fold lower affinity than UVI3003
Conditions	Human RXRα LBD, ITC (PA452); Cos7 cells (UVI3003); transactivation assay (HX531)

Why This Matters

The lower binding affinity of PA452 may be preferable for dose-response studies requiring a wider dynamic range or for experiments where partial RXR antagonism is desired, whereas HX531 or UVI3003 are better suited for near-complete receptor blockade.

• [1] Guide to Pharmacology. (n.d.). PA452 ligand activity charts. Retrieved from https://www.guidetopharmacology.org/GRAC/LigandActivityRangeVisForward?ligandId=8905 View Source
• [2] Probes & Drugs Portal. (n.d.). HX 531 (PD046877): RXR antagonist. Retrieved from https://www.probes-drugs.org/compound/PD046877/ View Source
• [3] MedChemExpress. (n.d.). UVI 3003: RXR inhibitor. Retrieved from https://www.medchemexpress.cn/UVI_3003.html View Source

PA452 Optimal Research Applications

Breast Cancer Apoptosis and Proliferation Studies

PA452 is ideally suited for investigating RXR-mediated apoptosis and cell cycle regulation in breast cancer models, particularly MCF-7 cells. Its ability to trigger RXR tetramer dissociation and upregulate pro-apoptotic genes caspase-9 and Btg2 [1] makes it a valuable tool for dissecting the role of RXR in tumor suppression. Researchers should select PA452 over other RXR antagonists when the specific functional endpoint is tetramer dissociation-dependent gene regulation, as this mechanism is not recapitulated by HX531 or UVI3003.

Urothelial Cell Differentiation & PPARγ Signaling

For studies examining PPARγ-mediated transitional differentiation of urothelial cells, PA452 provides effective RXR inhibition at low micromolar concentrations (0.01-1 μM) [2]. Its ability to suppress troglitazone-induced CK13 expression in normal human urothelial cells confirms its utility in dissecting RXR-PPARγ heterodimer signaling. The broad effective concentration range of PA452 offers experimental flexibility and reduces the risk of off-target effects compared to HX531 or HX603 in this cellular context.

Neuronal Calcium Channel Electrophysiology

PA452 is the preferred RXR antagonist for experiments requiring enhancement of voltage-gated calcium currents in neuronal preparations. Direct head-to-head comparison with HX531 in Lymnaea stagnalis neurons demonstrates that PA452 (1 μM) enhances ICa while HX531 reduces it [3]. This functional dichotomy mandates the use of PA452 specifically for studies investigating RXR-mediated calcium current potentiation. Electrophysiologists should avoid substituting HX531 for PA452 in these experimental paradigms.

Microglial Neuroinflammation Models

In microglial inflammation assays where robust RXR inhibition is required without confounding cytotoxicity, PA452 is the superior choice. At 10 μM, PA452 remains non-cytotoxic to BV2 microglial cells, whereas UVI3003 is cytotoxic at this concentration and must be reduced to 5 μM to maintain cell viability [4]. Researchers requiring higher antagonist concentrations for complete receptor blockade should select PA452 over UVI3003 to avoid cytotoxicity-mediated experimental artifacts.

Application

Selection Property

Validation Focus

RXR-mediated apoptosis and proliferation studies in breast cancer models

Tetramer-dissociation mechanism and pro-apoptotic gene regulation context

Caspase-9 and Btg2 expression endpoints

Urothelial cell differentiation and PPARγ–RXR heterodimer signaling

RXR–PPARγ heterodimer antagonism across a flexible concentration window

CK13 expression suppression endpoints

Neuronal voltage-gated calcium channel electrophysiology

Calcium current enhancement profile in neuronal models

ICa modulation direction (enhancement vs. reduction) endpoints

Microglial neuroinflammation models

Non-cytotoxic antagonist profile at higher assay concentrations

Tnfα expression without cytotoxicity confounds

• [1] Takada, I., et al. (2010). An RXR antagonist induces tetramer dissociation and upregulates Btg2 and caspase 9 expression. PLoS ONE, 5(8), e11977. View Source
• [2] Varley, C. L., et al. (2010). Activation of peroxisome proliferator-activated receptor-γ reverses squamous metaplasia and induces transitional differentiation in normal human urothelial cells. American Journal of Pathology, 176(3), 1445-1456. View Source
• [3] de Hoog, E., et al. (2019). Retinoid receptor-based signaling plays a role in voltage-dependent inhibition of invertebrate voltage-gated Ca2+ channels. Journal of Biological Chemistry, 294(26), 10076-10093. View Source
• [4] Shinoda, C. (2022). Activation of microglia by lipid metabolites and inhibitory effect by natural nuclear receptor agonists. KAKENHI Project Report 20K22728. View Source